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Compound of Interest

Compound Name: Planteose

CAS No.: 470-57-5

Cat. No.: B12796885

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the planteose biosynthesis

pathway in plants. It details the core enzymatic reactions, offers insights into the regulatory

mechanisms, and presents quantitative data and detailed experimental protocols for

researchers in plant biology and drug development.

Introduction to Planteose
Planteose, a trisaccharide composed of galactose, glucose, and fructose (α-D-

galactopyranosyl-(1→6)-β-D-fructofuranosyl-(2→1)-α-D-glucopyranoside), is a significant

storage carbohydrate in the seeds and leaves of various plant species. Notably, it is a major

soluble sugar in the seeds of plants from the Plantago genus and has also been identified in

sesame (Sesamum indicum)[1][2]. Its role extends from being a primary energy reserve for

germinating seeds to potentially being involved in short-term carbohydrate storage in

vegetative tissues[3]. Understanding the biosynthesis of this oligosaccharide is crucial for

applications in agriculture, nutrition, and potentially as a target for novel therapeutic agents.
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The Core Biosynthetic Pathway
The biosynthesis of planteose is a distinct pathway from the more common raffinose family

oligosaccharides (RFOs). The key enzymatic step is catalyzed by sucrose 6F-alpha-

galactosyltransferase (EC 2.4.1.167). This enzyme facilitates the transfer of a galactose moiety

from UDP-galactose to sucrose, forming planteose and UDP[4][5].

The core reaction is as follows:

UDP-galactose + Sucrose → Planteose (6F-α-D-galactosylsucrose) + UDP

This reaction is a key control point in the synthesis of planteose and is central to the

accumulation of this trisaccharide in plant tissues.

Quantitative Data on Planteose Biosynthesis
Quantitative understanding of the planteose pathway is essential for metabolic engineering

and for assessing its physiological importance. The following tables summarize key quantitative

data, though specific kinetic parameters for sucrose 6F-alpha-galactosyltransferase are not yet

extensively documented in publicly available literature.

Table 1: Known Substrates and Products

Molecule Role Chemical Formula

UDP-galactose Galactose Donor C₁₅H₂₄N₂O₁₇P₂

Sucrose Galactose Acceptor C₁₂H₂₂O₁₁

Planteose Product C₁₈H₃₂O₁₆

UDP Co-product C₉H₁₄N₂O₁₂P₂

Table 2: Planteose Concentration in Plant Tissues
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Plant Species Tissue
Concentration
(mg/g dry weight)

Reference

Plantago ovata Seed
Major soluble sugar,

up to 3.2% (w/w)
[6]

Plantago lanceolata Seed
Present, but sucrose

is more dominant
[6]

Actinidia arguta Leaf

Accumulates to high

levels as a short-term

storage carbohydrate

[3]

Sesamum indicum Seed
Site of planteose

synthesis
[4]

Orobanche minor Seed

Decreases promptly

after germination

stimulant reception

Experimental Protocols
This section provides detailed methodologies for the key experiments related to the study of

planteose biosynthesis.

Extraction of Soluble Sugars from Plant Tissues
This protocol is adapted for the extraction of soluble carbohydrates, including planteose, from

plant material.

Materials:

Finely ground plant tissue (lyophilized or fresh frozen)

80% (v/v) Ethanol

Deionized water

Chloroform
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Microcentrifuge tubes (2 mL, screw-cap)

Water bath or heating block

Centrifuge

Procedure:

Weigh approximately 10-15 mg of freeze-dried and pulverized plant material into a 2 mL

screw-cap microcentrifuge tube. Record the exact weight[7].

Add 1 mL of 80% ethanol to the tube[7].

Vortex the tube vigorously to ensure the tissue is fully suspended[7].

Incubate the tube at 80°C for 20 minutes in a water bath or heating block to inactivate

endogenous enzymes[7].

Centrifuge the tube at high speed (>15,000 x g) for 3 minutes to pellet the insoluble

material[7].

Carefully decant the supernatant, which contains the soluble sugars, into a clean collection

tube[7].

For chlorophyll-rich tissues, a chloroform wash can be performed to remove pigments. Add

an equal volume of chloroform to the supernatant, vortex, and centrifuge to separate the

phases. The upper aqueous phase contains the sugars[8].

The extracted soluble sugar fraction is now ready for quantification.

Quantification of Planteose by HPLC-ELSD
High-Performance Liquid Chromatography coupled with an Evaporative Light Scattering

Detector (HPLC-ELSD) is a robust method for the quantification of non-UV absorbing sugars

like planteose.

Instrumentation and Columns:
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HPLC system with a quaternary pump, autosampler, and column oven.

Evaporative Light Scattering Detector (ELSD).

A carbohydrate analysis column, such as an amino-based or a polymer-based column (e.g.,

Asahipak NH2P-50) is suitable for separating saccharides[9].

Chromatographic Conditions (Example):

Mobile Phase: Acetonitrile:Water gradient (e.g., starting with 75:25 v/v)[9]. The exact gradient

will need to be optimized based on the specific column and the complexity of the sugar

mixture.

Flow Rate: 1.0 mL/min[9].

Column Temperature: 30°C[9].

Injection Volume: 10-20 µL.

ELSD Settings:

Nebulizer Temperature: 30°C[9].

Evaporator Temperature: 30°C[9].

Gas Flow Rate (Nitrogen): 1.4 SLM[9].

Procedure:

Prepare a standard curve using purified planteose of known concentrations.

Filter the extracted soluble sugar samples through a 0.22 µm syringe filter before injection.

Inject the standards and samples onto the HPLC system.

Identify the planteose peak in the chromatograms based on the retention time of the

standard.
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Quantify the amount of planteose in the samples by comparing the peak areas to the

standard curve.

Sucrose 6F-alpha-galactosyltransferase Activity Assay
A detailed, specific protocol for this enzyme is not readily available in the literature. However, a

general method for a galactosyltransferase assay can be adapted. The assay would typically

involve incubating the enzyme with its substrates and then quantifying one of the products.

Principle: The activity of sucrose 6F-alpha-galactosyltransferase is determined by measuring

the rate of formation of planteose or UDP from the substrates UDP-galactose and sucrose.

Reaction Mixture (Example):

HEPES buffer (pH 7.5)

UDP-galactose

Sucrose

Magnesium Chloride (as a cofactor, if required)

Enzyme extract (partially purified or crude)

Procedure (Conceptual):

Prepare a reaction cocktail containing buffer, UDP-galactose, and sucrose at optimized

concentrations.

Pre-incubate the reaction mixture at the optimal temperature for the enzyme (e.g., 30-37°C).

Initiate the reaction by adding the enzyme extract.

Incubate for a defined period during which the reaction is linear.

Stop the reaction, for example, by heating at 95°C for 5 minutes.

Quantify the amount of planteose formed using the HPLC-ELSD method described above.
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Alternatively, the production of UDP can be monitored using a coupled enzyme assay where

UDP is converted to a product that can be measured spectrophotometrically.

Signaling Pathways and Regulation
The regulation of planteose biosynthesis is likely integrated with the broader network of

carbohydrate metabolism and developmental signaling in the plant.

Subcellular Localization
The precise subcellular localization of sucrose 6F-alpha-galactosyltransferase has not been

definitively determined. However, based on the localization of other glycosyltransferases

involved in oligosaccharide synthesis, it is hypothesized to be a cytosolic enzyme. The

substrates, UDP-galactose and sucrose, are both readily available in the cytoplasm.

Transcriptional Regulation
The expression of the gene encoding sucrose 6F-alpha-galactosyltransferase is expected to be

under tight transcriptional control, responding to developmental cues and environmental

signals. The promoter region of this gene likely contains cis-regulatory elements that bind

transcription factors involved in:

Seed Development and Germination: As planteose is a major storage carbohydrate in

seeds, its synthesis is likely upregulated during seed maturation and its degradation

enzymes activated during germination[10][11].

Sugar Sensing: The availability of sucrose, a primary product of photosynthesis, could

directly or indirectly regulate the expression of the planteose synthesis pathway.

Transcription factors from families such as bZIP, MYB, and AP2/ERF are known to be

involved in sugar-responsive gene expression[6][7][8].

Hormonal Signaling: Plant hormones such as abscisic acid (ABA) and gibberellins (GAs) are

key regulators of seed development and germination and could influence the expression of

genes in the planteose pathway[12].

Further research, including promoter analysis and the identification of interacting transcription

factors, is needed to fully elucidate the regulatory network controlling planteose biosynthesis.
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Visualizations
Planteose Biosynthesis Pathway
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Sample Preparation & Extraction

Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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